
bosutinib pharmacokinetics metabolism
CYP3A4 elimination half-life

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bosutinib

CAS No.: 380843-75-4

Cat. No.: S547872

Get Quote

Metabolism and Drug Interactions

Bosutinib undergoes significant first-pass metabolism and is a substrate for CYP3A4 and P-glycoprotein (P-

gp), making it highly susceptible to drug-drug interactions [1] [2] [3].

Bosutinib

CYP3A4

 Primary Route

Inactive Metabolites
(M2, M5)

Strong CYP3A4 Inhibitors
(e.g., Ketoconazole)

  Inhibits

Strong CYP3A4 Inducers
(e.g., Rifampin)

  Induces

Excretion
(Feces: 91.3%)

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s547872?utm_src=pdf-body
https://www.smolecule.com/products/s547872?utm_src=pdf-interest
https://www.smolecule.com/products/s547872?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bosutinib
https://www.pfizermedical.com/bosulif/clinical-pharmacology
https://tcr.amegroups.org/article/view/16370/14025
https://www.smolecule.com/products/s547872?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Bosutinib is primarily metabolized by CYP3A4 into inactive metabolites, a process significantly affected by

inhibitors and inducers [1] [4] [2].

The clinical impact of these interactions is substantial, as shown in the following data from drug interaction

studies.

Interacting Agent Effect on Bosutinib Pharmacokinetics

| Strong CYP3A4 Inhibitor (e.g., Ketoconazole) | (C_{max}): 5.2-fold increase AUC: 8.6-fold increase

[2] | | Moderate CYP3A4 Inhibitor (e.g., Aprepitant) | (C_{max}): 1.5-fold increase AUC: 2.0-fold

increase [2] | | Strong CYP3A4 Inducer (e.g., Rifampin) | (C_{max}): 86% decrease AUC: 94% decrease

[2] [5] | | Proton Pump Inhibitor (e.g., Lansoprazole) | (C_{max}): 46% decrease AUC: 26% decrease [2]

[5] |

Impact of Organ Impairment

Hepatic Impairment

Compared to healthy subjects, a single 200 mg bosutinib dose led to increased exposure in patients with

hepatic impairment [6] [2]. The elimination half-life also prolonged from 55 hours in healthy subjects to 86,

113, and 111 hours in Child-Pugh A, B, and C patients, respectively [6].

Renal Impairment

Bosutinib exposure increases in patients with renal impairment. The AUC increased 1.4-fold in moderate

renal impairment (CLcr 30-50 mL/min) and 1.6-fold in severe renal impairment (CLcr <30 mL/min) [2].
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The quantitative data on bosutinib pharmacokinetics were derived from well-established clinical trial

designs.

Study Designs: Key data come from open-label, single-dose studies in healthy subjects and
patients with hepatic or renal impairment, often using a matched-control design [6] [2].

Drug-Drug Interaction (DDI) Studies: These are typically randomized, crossover studies in
healthy volunteers. Participants receive a single dose of bosutinib alone and then concomitantly with

the interacting drug (e.g., ketoconazole, rifampin) [2] [5].
Pharmacokinetic Analysis: Plasma concentrations are determined using validated high-

performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) or similar methods.
Non-compartmental analysis is standard for calculating PK parameters like AUC, (C_{max}),

(t_{max}), and (t_{1/2}) [7] [2].
Mass Balance Studies: These studies administer a single oral dose of [¹⁴C]-radiolabeled bosutinib
to determine routes of elimination, with excreta (feces and urine) collected over several days to
measure total recovery of radioactivity [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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